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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition and half-life of
tert-Butyl peroxybenzoate (TBPB), a widely utilized organic peroxide in various industrial and
research applications. Understanding the thermal stability of TBPB is paramount for ensuring
safe handling, storage, and application, particularly in polymerization processes and as a
radical initiator in organic synthesis.

Core Concept: Half-Life and Thermal Decomposition

The half-life of a chemical compound is the time required for its concentration to decrease to
half of its initial value. In the context of organic peroxides like tert-Butyl peroxybenzoate, the
half-life is a critical parameter that is highly dependent on temperature. The decomposition of
TBPB is an exothermic process that, if not properly controlled, can lead to a runaway reaction.
[1] The primary mechanism of thermal decomposition involves the homolytic cleavage of the
oxygen-oxygen bond, which is the weakest bond in the molecule. This initial step generates a
benzoyloxy radical and a tert-butoxy radical.[2] These highly reactive radical species then
undergo a series of subsequent reactions, leading to the formation of various stable end
products.

Quantitative Half-Life Data

The rate of decomposition of tert-Butyl peroxybenzoate is significantly influenced by
temperature. The following table summarizes the half-life of TBPB at various temperatures as
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reported in the literature. It is important to note that minor variations in reported values can
exist due to different experimental conditions and analytical techniques.

Half-Life Temperature (°C) Temperature (K) Source(s)
10 hours 104 377.15 [21[31[4]
1 hour 124 397.15 [21[31[4]
1 minute 165 438.15 [21[31[4]

Thermal Decomposition Pathway

The thermal decomposition of tert-Butyl peroxybenzoate is a free-radical chain reaction. The
process is initiated by the cleavage of the O-O bond, followed by a cascade of radical
reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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